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Compound of Interest

Compound Name: 5,6-Dichloropyrimidine-2,4-diol

Cat. No.: B8815063

Application of Dichloropyrimidine Derivatives in
Agricultural Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

While 5,6-Dichloropyrimidine-2,4-diol itself is not extensively documented as a primary active
ingredient in agricultural chemistry, the dichloropyrimidine scaffold is a crucial intermediate in
the synthesis of a diverse range of potent agrochemicals. This document provides detailed
application notes and protocols for key agricultural products derived from dichloropyrimidine
intermediates, including herbicides, fungicides, and plant growth regulators. The information
presented is intended to support research, development, and application of these important
compounds in the agricultural sector.

Herbicide Applications: Imazapyr and
Tetflupyrolimet

Dichloropyrimidine derivatives are precursors to powerful herbicides that act on specific
biological pathways in weeds.

Imazapyr: A Broad-Spectrum Herbicide
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Imazapyr is a non-selective, systemic herbicide effective against a wide range of annual and
perennial grasses and broadleaf weeds.[1][2] It is readily absorbed through foliage and roots
and translocated throughout the plant.[3]

Mechanism of Action: Imazapyr's primary mode of action is the inhibition of the enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3] ALS is a
critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and
isoleucine). By inhibiting this enzyme, imazapyr disrupts protein synthesis, leading to cessation
of cell growth and eventual plant death.[3]
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Fig. 1: Simplified signaling pathway of Imazapyr's herbicidal action.

Efficacy Data:

Target Species EC50 (g a.i. ha™?) Reference
Eichhornia crassipes >125 [4]
Pistia stratiotes >125 [4]
Salvinia molesta >125 [4]

Tetflupyrolimet: A Novel Mode of Action Herbicide

Tetflupyrolimet is a recently developed herbicide with a new mode of action, offering a valuable
tool for managing herbicide-resistant weeds.[5][6] It is particularly effective against grass weeds
in rice.[6]

Mechanism of Action: Tetflupyrolimet inhibits the enzyme dihydroorotate dehydrogenase
(DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[5][7] This pathway is
essential for the production of pyrimidine nucleotides, which are vital for DNA and RNA
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synthesis. Inhibition of DHODH depletes the pyrimidine pool, leading to cessation of cell

division and plant growth.
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Fig. 2: Mechanism of action of the herbicide Tetflupyrolimet.

Efficacy Data:

Enzyme Source IC50 (nM) Reference
Human DHODH >100,000 [8]
Mouse DHODH 2,600 [8]

Fungicide Applications: Fenarimol

Dichloropyrimidine chemistry is also fundamental to the development of effective fungicides for

the control of a variety of plant pathogens.

Fenarimol: A Sterol Biosynthesis Inhibitor

Fenarimol is a systemic fungicide used to control powdery mildew, rusts, and blackspot on a
variety of ornamental plants, trees, and crops.[9]

Mechanism of Action: Fenarimol inhibits the biosynthesis of ergosterol, an essential component
of fungal cell membranes.[9] It specifically targets the enzyme Cl14-demethylase (CYP51), a
cytochrome P450 enzyme. Inhibition of this enzyme disrupts the structure and function of the
fungal cell membrane, leading to the cessation of fungal growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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